N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide

• IUPAC Name: N-[(E)-1-(furan-2-yl)-3-morpholin-4-yl-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C16H16N2O5/c19-15(14-4-2-8-23-14)17-13(11-12-3-1-7-22-12)16(20)18-5-9-21-10-6-18/h1-4,7-8,11H,5-6,9-10H2,(H,17,19)/b13-11+
• InChI Key: FYKMUPYRJOUFBP-ACCUITESSA-N
• Canonical SMILES: C1COCCN1C(=O)C(=CC2=CC=CO2)NC(=O)C3=CC=CO3
• Isomeric SMILES: C1COCCN1C(=O)/C(=C\C2=CC=CO2)/NC(=O)C3=CC=CO3
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide, also known as NSC 710464, is a small molecule inhibitor that has shown potential in various scientific research applications. This compound has been synthesized using a variety of methods and has been studied extensively for its mechanism of action, physiological effects, and limitations in laboratory experiments. In

Mechanism of Action

N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 inhibits the activity of the enzyme acyl-CoA:cholesterol acyltransferase (ACAT), which is involved in the synthesis of cholesterol esters. By inhibiting ACAT activity, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 reduces the levels of cholesterol esters in cells, which has been shown to inhibit cancer cell growth and amyloid-beta peptide aggregation.
Biochemical and Physiological Effects:
N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 has been shown to reduce the levels of cholesterol esters in cancer cells, which has been linked to the inhibition of cancer cell growth. Additionally, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 has been shown to inhibit the aggregation of amyloid-beta peptides, which is a hallmark of Alzheimer's disease. However, the physiological effects of N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 on normal cells and tissues are not well understood.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 is its ability to sensitize cancer cells to radiation therapy and chemotherapy. Additionally, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 has been shown to inhibit the aggregation of amyloid-beta peptides, which is a promising target for the treatment of Alzheimer's disease. However, one limitation of N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 is its potential toxicity, as it has been shown to induce cell death in some normal cells.

Future Directions

For N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 include further studies on its mechanism of action, physiological effects, and toxicity in normal cells and tissues. Additionally, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 could be studied for its potential use in combination therapy with other anticancer drugs or radiation therapy. Furthermore, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 could be studied for its potential use in the treatment of other diseases, such as atherosclerosis or diabetes, which are also linked to cholesterol metabolism.

Synthesis Methods

N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 can be synthesized using a variety of methods, including the reaction between 2-furylboronic acid and 4-morpholinylcarbonyl chloride, followed by reaction with furan-2-carbaldehyde. Another method involves the reaction between 2-furylboronic acid and 4-morpholinylcarbonyl isocyanate, followed by reaction with furan-2-carbaldehyde. Both methods have been reported to yield high purity N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464.

Scientific Research Applications

N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 has been studied extensively for its potential use in cancer research. Studies have shown that N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 inhibits the growth of various cancer cell lines, including breast, prostate, and colon cancer cells. Additionally, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 has been shown to sensitize cancer cells to radiation therapy and chemotherapy. Furthermore, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-2-furamide 710464 has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides.